1-(4-Amino-phenyl)-cyclohexanecarboxylic acid

• IUPAC Name: 1-(4-aminophenyl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C13H17NO2/c14-11-6-4-10(5-7-11)13(12(15)16)8-2-1-3-9-13/h4-7H,1-3,8-9,14H2,(H,15,16)
• InChI Key: YGRBKPGPUVNQSI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=CC=C(C=C2)N)C(=O)O
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

1-(4-Amino-phenyl)-cyclohexanecarboxylic acid (APCH) is an aromatic carboxylic acid with a cyclohexane ring. It is a versatile and important synthetic intermediate in the production of pharmaceuticals, dyes, and other organic compounds. APCH is also used in the synthesis of a variety of other organic and inorganic compounds, such as heterocycles, quinolines, pyridines, and amines.

Mechanism of Action

1-(4-Amino-phenyl)-cyclohexanecarboxylic acid is a versatile and important synthetic intermediate in the production of pharmaceuticals, dyes, and other organic compounds. It is used in the synthesis of various heterocyclic compounds, such as quinolines, pyridines, and amines. The mechanism of action of 1-(4-Amino-phenyl)-cyclohexanecarboxylic acid involves the formation of a nitroso compound, which can then be hydrolyzed to form 1-(4-Amino-phenyl)-cyclohexanecarboxylic acid.
Biochemical and Physiological Effects
1-(4-Amino-phenyl)-cyclohexanecarboxylic acid is an aromatic carboxylic acid with a cyclohexane ring. It is used in the synthesis of various heterocyclic compounds, such as quinolines, pyridines, and amines. 1-(4-Amino-phenyl)-cyclohexanecarboxylic acid has been found to have antibacterial and antifungal properties, as well as anti-inflammatory and analgesic effects. It has also been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-(4-Amino-phenyl)-cyclohexanecarboxylic acid in laboratory experiments is its versatility. It can be used in the synthesis of various heterocyclic compounds, such as quinolines, pyridines, and amines. It is also easy to synthesize and has a wide range of applications in scientific research. The main limitation is the potential for toxicity, as 1-(4-Amino-phenyl)-cyclohexanecarboxylic acid is a strong acid.

Future Directions

Future research into the use of 1-(4-Amino-phenyl)-cyclohexanecarboxylic acid could focus on its potential applications in drug design and synthesis. Additionally, further research could be done to explore its potential as an anti-inflammatory and analgesic agent. Other potential future directions include exploring its potential as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), as well as its potential as an antioxidant. Finally, further research could be done to explore its potential as a therapeutic agent in the treatment of various diseases.

Scientific Research Applications

1-(4-Amino-phenyl)-cyclohexanecarboxylic acid has a wide range of applications in scientific research. It is used in the synthesis of various heterocyclic compounds, such as quinolines, pyridines, and amines. It is also used in the synthesis of pharmaceuticals, dyes, and other organic compounds. 1-(4-Amino-phenyl)-cyclohexanecarboxylic acid is also used in the synthesis of a variety of other organic and inorganic compounds, such as heterocycles, quinolines, pyridines, and amines.